Cas no 2229020-33-9 (tert-butyl N-1-amino-3-(4-chloro-2-methylphenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(4-chloro-2-methylphenyl)propan-2-ylcarbamate
• CAS No: 2229020-33-9
• MF: C₁₅H₂₃ClN₂O₂
• MW: 298.808323144913
• CID: 6390086
• PubChem ID: 165752711
• Update Time: 2025-06-13

tert-butyl N-1-amino-3-(4-chloro-2-methylphenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(4-chloro-2-methylphenyl)propan-2-ylcarbamate
• 2229020-33-9
• tert-butyl N-[1-amino-3-(4-chloro-2-methylphenyl)propan-2-yl]carbamate
• EN300-1887951

• Inchi： 1S/C15H23ClN2O2/c1-10-7-12(16)6-5-11(10)8-13(9-17)18-14(19)20-15(2,3)4/h5-7,13H,8-9,17H2,1-4H3,(H,18,19)
• InChI Key： YWHODWBEXZIDTG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)CC(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 298.1448057g/mol
• Monoisotopic Mass: 298.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-amino-3-(4-chloro-2-methylphenyl)propan-2-ylcarbamate

Professional Introduction to Tert-butyl N-1-amino-3-(4-chloro-2-methylphenyl)propan-2-ylcarbamate (CAS No. 2229020-33-9)

Tert-butyl N-1-amino-3-(4-chloro-2-methylphenyl)propan-2-ylcarbamate, with the CAS number 2229020-33-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a complex molecular structure, exhibits potential applications in the development of novel therapeutic agents and biochemical research tools. The presence of functional groups such as the carbamate moiety and the aromatic ring system contributes to its unique chemical properties and reactivity, making it a subject of interest for synthetic chemists and medicinal researchers.

The molecular structure of tert-butyl N-1-amino-3-(4-chloro-2-methylphenyl)propan-2-ylcarbamate consists of a tert-butyl group attached to a carbamate functional group, which is further linked to a propyl chain substituted with an amino group at one end and a 4-chloro-2-methylphenyl group at the other. This arrangement imparts specific electronic and steric properties to the molecule, influencing its interactions with biological targets. The aromatic ring system, in particular, plays a crucial role in modulating the compound's binding affinity and selectivity, which are critical factors in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The carbamate group, for instance, is widely recognized for its ability to act as a pharmacophore in various drug classes, including nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. The tert-butyl group enhances lipophilicity and metabolic stability, while the chloro and methyl substituents on the aromatic ring contribute to fine-tuning the compound's pharmacokinetic profile. These features make tert-butyl N-1-amino-3-(4-chloro-2-methylphenyl)propan-2-ylcarbamate a promising candidate for further investigation.

Recent studies have highlighted the importance of structure-based drug design in optimizing lead compounds for therapeutic applications. Computational modeling and high-throughput screening techniques have been instrumental in identifying novel scaffolds with enhanced biological activity. The synthesis of derivatives of tert-butyl N-1-amino-3-(4-chloro-2-methylphenyl)propan-2-ylcarbamate has revealed several interesting findings regarding its interaction with biological targets. For example, modifications to the aromatic ring have been shown to significantly alter binding affinities and selectivity profiles.

The role of computational chemistry in understanding molecular interactions cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have provided valuable insights into the conformational dynamics and electronic properties of tert-butyl N-1-amino-3-(4-chloro-2-methylphenyl)propan-2-ylcarbamate. These studies have helped researchers predict how structural changes might affect biological activity, thereby guiding the design of more effective drug candidates.

In addition to computational studies, experimental approaches have also been crucial in evaluating the potential of this compound. In vitro assays have been used to assess its interaction with various enzymes and receptors relevant to human health. Preliminary results suggest that tert-butyl N-1-amino-3-(4-chloro-2-methylphenyl)propan-2-ylcarbamate may exhibit inhibitory activity against certain therapeutic targets, making it a valuable scaffold for further medicinal chemistry efforts.

The synthesis of complex organic molecules like tert-butyl N-1-amino-3-(4-chloro-2-methylphenyl)propan-2-yldicarboxamide remains a challenging yet rewarding endeavor for synthetic chemists. Advances in synthetic methodologies have enabled the efficient construction of intricate molecular architectures, paving the way for new drug discoveries. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in elaborating on this scaffold.

The future direction of research on this compound will likely involve both computational and experimental investigations aimed at optimizing its pharmacological properties. By leveraging interdisciplinary approaches, scientists can hope to uncover new therapeutic applications and refine existing ones. The development of novel pharmaceuticals is an iterative process that relies heavily on collaboration between synthetic chemists, biologists, and computer scientists.

In conclusion, tert-butyl N-1-amino-propanamidine hydrochloride, with its unique structural features and promising pharmacological profile, represents an exciting area for further exploration. The combination of computational modeling, high-throughput screening, and traditional synthetic chemistry provides a robust framework for discovering new therapeutic agents. As research continues to progress, it is anticipated that compounds like this will contribute significantly to advancements in medicine.